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Compound of Interest

Compound Name: 4-(3-Phenylpropoxy)piperidine

Cat. No.: B13271670

Get Quote

Executive Summary & Therapeutic Context[1][2][3]

The 4-(diarylhydroxymethyl)-1-[3-(aryloxy)propyl]piperidine scaffold represents a specialized
class of pharmacophores primarily engineered for Histamine H1 receptor antagonism.
Structurally, these molecules bridge the gap between classical "first-generation” diphenylmethyl
piperidines (which often possess significant CNS penetration and anticholinergic side effects)
and "second-generation" non-sedating antihistamines.

The core utility of this scaffold lies in its high-affinity binding to the H1 receptor, driven by the
diarylhydroxymethyl "head" group, while the aryloxypropyl "tail" provides critical ancillary
binding interactions that enhance potency and selectivity.

Primary Lead Candidate:AHR-5333 (1-[4-[3-[4-[bis(4-fluorophenyl)hydroxymethyl]-1-
piperidinyl]propoxy]-3-methoxyphenyllethanone).[1][2]

e Mechanism: Inverse agonist at H1 receptors.[3]
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» Key Advantage: Superior potency in IgE-mediated anaphylaxis models compared to
Terfenadine and Oxatomide.[1][2]

 Critical Liability: Structural similarity to hERG-blocking pharmacophores necessitates
rigorous cardiac safety profiling.

Structure-Activity Relationship (SAR) Analysis

The SAR of this class is best understood by dissecting the molecule into three distinct zones:
the Pharmacophore Head, the Linker, and the Lipophilic Tail.

Zone A: The Diarylhydroxymethyl Head

This region is the primary driver of H1 receptor affinity. It mimics the histamine pharmacophore
but adds bulk to prevent receptor activation (antagonism).

o Hydroxyl Group (-OH): Essential.[4] Deletion (conversion to a simple diarylmethyl) or
etherification significantly reduces H1 affinity but may increase calcium channel blocking
(CCB) activity. The -OH group likely participates in a critical hydrogen bond with Asp107 or
Thrl12 in the H1 receptor transmembrane domain.

o Aryl Substitution:

o Para-Fluorine (p-F): Substitution at the para position of both phenyl rings (bis-4-
fluorophenyl) yields the highest potency (e.g., AHR-5333).

o Unsubstituted/Methoxy: Generally less potent.

o Ortho/Meta Substitution: Steric hindrance here often disrupts the optimal "propeller”
conformation required for the hydrophobic pocket binding.

Zone B: The Piperidine & Propyl Linker

» Piperidine Ring: Serves as the central scaffold. The basic nitrogen (protonated at
physiological pH) is non-negotiable, forming an ionic bond with the conserved Asp107
residue.

e Propyl Chain (n=3): The "Goldilocks" length.
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o n=2 (Ethyl): Often leads to loss of potency or a shift toward anticholinergic (muscarinic)
activity.

o n=4+ (Butyl): Increases lipophilicity excessively, raising the risk of non-specific binding and
hERG channel blockade.

Zone C: The Aryloxy Talil

This region targets an ancillary binding pocket distinct from the histamine binding site.
e Phenoxy Substituents:

o Electron-donating or withdrawing groups at the para position (e.g., acetyl, methoxy)
enhance binding.

o 4-Acetyl-2-methoxy (Vanilloid-like): Found in AHR-5333, this specific substitution pattern
provides a balance of polarity and lipophilicity, likely interacting with secondary aromatic
residues (e.g., Phe/Trp) in the receptor entrance.

o Ether Oxygen: Replacement with Sulfur or Nitrogen generally retains activity but alters
metabolic stability (CYP450 liability).

Visualization: SAR Logic Map
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Caption: SAR Map illustrating the three functional zones. Green nodes indicate optimization
targets; Red indicates safety liabilities.

Comparative Performance Analysis

The table below contrasts the AHR-5333 scaffold against standard H1 antagonists.
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AHR-5333 (Scaffold

Terfenadine

Fexofenadine

Feature .
Lead) (Reference) (Metabolite)
H1 Potency (Ki) <10 nM (High) ~ 20-50 nM ~ 60 nM
i Superior (ED50 < 1
Efficacy (PFA Assay) Moderate Moderate
mg/kg)
Very Low

CNS Penetration

Low to Moderate

Low (P-gp substrate)

(Zwitterionic)

High Risk (Needs

hERG Liability ] Severe (Withdrawn) Low (Safe)
screening)
) - Moderate (CYP3A4 Low (Rapid ]
Metabolic Stability ) ) High
susceptible) metabolism)
Selectivity High vs. Muscarinic Moderate High

Key Insight: While the AHR-5333 scaffold offers superior raw potency in anaphylaxis models,

its lipophilic tail mimics the "pharmacophore trap" of Terfenadine, necessitating early-stage

hERG screening (see Protocol 2).

Experimental Protocols
Protocol 1: Synthesis of the Scaffold (Convergent

Strategy)

Causality: This route avoids quaternary ammonium salt formation and allows late-stage

diversification of the aryloxy tail.

e Step A: Head Group Formation

o React ethyl 4-piperidinecarboxylate with 2 equivalents of 4-fluorophenylmagnesium

bromide (Grignard).

o Conditions: THF, 0°C to RT, 2h.

o Product: 4-[Bis(4-fluorophenyl)hydroxymethyl]piperidine (Intermediate 1).
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o Step B: Linker Activation
o React the desired phenol (e.g., 4-acetyl-2-methoxyphenol) with 1-bromo-3-chloropropane.
o Conditions: K2CO3, Acetone, Reflux, 12h.
o Product: 3-(Aryloxy)propyl chloride (Intermediate 2).
e Step C: Convergent Coupling
o Alkylate Intermediate 1 with Intermediate 2.
o Conditions: KI (catalytic), K2CO3, DMF, 80°C, 18h.

o Purification: Flash chromatography (EtOAc/Hexane).

Protocol 2: hERG Safety Screening (Automated Patch
Clamp)

Causality: Due to the structural risk, hERG inhibition must be quantified before efficacy trials.
e Cell Line: CHO cells stably expressing hERG (Kv11.1).
o Buffer: Extracellular solution (Tyrode’s); Intracellular solution (K-Aspartate based).
» Voltage Protocol:
o Hold at -80 mV.
o Depolarize to +40 mV for 500 ms (activates channels).
o Repolarize to -50 mV for 500 ms (elicits tail current).
» Application: Perfuse compound at 0.1, 1, 10, and 30 pM.
e Analysis: Calculate IC50 based on tail current inhibition.

o Pass Criteria: IC50 > 10 uM (ideally > 30x therapeutic Cmax).
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Protocol 3: Passive Foot Anaphylaxis (PFA) Assay

Causality: This in vivo model validates the compound's ability to prevent IgE-mediated vascular
permeability, a direct measure of antihistamine efficacy.

Sensitization: Inject rats with anti-ovalbumin IgE into the plantar surface of the right hind
paw.

Latency: Wait 24 hours for sensitization.

Treatment: Administer test compound (p.o.) 1 hour prior to challenge.

Challenge: Intravenous injection of ovalbumin + Evans Blue dye.

Readout: Euthanize after 30 mins. Excise paws. Extract dye with formamide.

Quantification: Measure absorbance at 620 nm. % Inhibition = (Control - Treated) / Control.

Screening Workflow Visualization
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Caption: Critical path for validating H1 antagonists, prioritizing early hERG safety elimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: SAR & Optimization of 4-
(Diarylhydroxymethyl)-1-[3-(aryloxy)propyl]piperidines]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13271670/docs#technical-guide-sar-
optimization-of-4-diarylhydroxymethyl-1-3-aryloxy-propyl-piperidines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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